Cas no 2228197-28-0 (3-Bromo-4-(but-3-yn-2-yl)-5-methoxypyridine)

• Product Name: 3-Bromo-4-(but-3-yn-2-yl)-5-methoxypyridine
• CAS No: 2228197-28-0
• MF: C₁₀H₁₀BrNO
• MW: 240.09650182724
• CID: 5751980
• PubChem ID: 165672076
• Update Time: 2023-11-14

3-Bromo-4-(but-3-yn-2-yl)-5-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2228197-28-0
• 3-bromo-4-(but-3-yn-2-yl)-5-methoxypyridine
• EN300-1907500
• 3-Bromo-4-(but-3-yn-2-yl)-5-methoxypyridine

• Inchi： 1S/C10H10BrNO/c1-4-7(2)10-8(11)5-12-6-9(10)13-3/h1,5-7H,2-3H3
• InChI Key： MGOUHJNWHBYZJG-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1C(C#C)C)OC

Computed Properties

• Exact Mass: 238.99458g/mol
• Monoisotopic Mass: 238.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 22.1Ų